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Compound of Interest

Compound Name: 3-Chlorohexane

Cat. No.: B7820979

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental molecular characteristics of 3-
Chlorohexane, a halogenated alkane with applications in organic synthesis.

Molecular Formula and Weight

3-Chlorohexane is an organic compound featuring a six-carbon hexane chain with a chlorine
atom substituted at the third carbon position.[1] This structure dictates its specific molecular
formula and weight, which are crucial parameters in stoichiometry, reaction kinetics, and
analytical characterization.

The elemental composition and corresponding molecular weight are summarized below.

Property Value Source
Molecular Formula CeH13Cl [L1[2]1[3][4][5]16]
Molecular Weight 120.62 g/mol 2115161171
Monoisotopic Mass 120.0705781 Da [61[7]

Structural and Compositional Logic
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The molecular formula and weight of 3-Chlorohexane are derived from the sum of the atomic
weights of its constituent atoms. The logical relationship between the elemental components
and the final molecular properties is illustrated in the diagram below.

Constituent Elements
Carbon (C) Hydrogen (H) Chlorine (Cl)
Atomic Welght 12.011 Atomic Weight: 1.008 Atomic Welght 35.453

Atom Counts in 3-Chlorohexane

13 Hydrogen atoms

6 Carbon atoms 1 Chlorine atom

nula Derivation

Sum of Atomic Weights

Molecular Weight Calculation

120.62 g/mol

Click to download full resolution via product page

Figure 1. Derivation of the molecular formula and weight of 3-Chlorohexane from its
constituent atoms.

Experimental Protocols

The determination of the molecular weight of 3-Chlorohexane is typically achieved through
mass spectrometry.
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Mass Spectrometry Protocol:

o Sample Preparation: A dilute solution of 3-Chlorohexane is prepared in a volatile organic
solvent (e.g., methanol or acetonitrile).

 lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using electron ionization (El).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole or time-of-flight).

o Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum. The molecular ion peak ([M]*) will correspond to the molecular weight of the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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